Cas no 36969-89-8 (Dimethyl (2-oxoheptyl)phosphonate)

Dimethyl (2-oxoheptyl)phosphonate structure
36969-89-8 structure
Product Name:Dimethyl (2-oxoheptyl)phosphonate
CAS No:36969-89-8
MF:C9H19O4P
MW:222.218524217606
MDL:MFCD00009514
CID:54657
PubChem ID:253661495
Update Time:2025-04-18

Dimethyl (2-oxoheptyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl (2-oxoheptyl)phosphonate
    • 1-dimethoxyphosphorylheptan-2-one
    • Dimethyl 2-oxoheptylphosphonate
    • (2-Oxoheptyl)phosphonic Acid Dimethyl Ester
    • (2-Oxoheptyl)phosphonic acid dimethyl ester Dimethyl (hexanoylmethyl)phosphonate
    • Dimethyl (hexanoylmethyl)phosphonate
    • Phosphonic acid, (2-oxoheptyl)-, dimethyl ester
    • LQZCYXCHWNQBKX-UHFFFAOYSA-N
    • Dimethyl (2-oxoheptyl)-phosphonate
    • dimethyl(2-oxoheptyl)phosphonate
    • C9H19O4P
    • dimethyl 2-oxoheptyl phosphonate
    • LQZCYXCHWNQBKX-UHFFFAOYSA-
    • 2-Oxoheptylphosphonic acid dimethyl
    • dimethyl-(2-oxo-heptyl)phosphonate
    • BCP16204
    • Dimethyl 2-oxoheptylphosphonate, technical grade, 85%
    • AS-61398
    • 2-oxoheptylphosphonic acid dimethyl ester
    • FT-0639352
    • Phosphonic acid, P-(2-oxoheptyl)-, dimethyl ester
    • CS-0152335
    • SY050922
    • NS00030134
    • AC-30869
    • AMY30099
    • 36969-89-8
    • DTXSID30190463
    • D4244
    • MFCD00009514
    • F52652
    • InChI=1/C9H19O4P/c1-4-5-6-7-9(10)8-14(11,12-2)13-3/h4-8H2,1-3H3
    • AKOS015899104
    • (R)-methyl 2-(N-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoate
    • EINECS 253-293-4
    • SCHEMBL2304429
    • P-(2-Oxoheptyl)-phosphonic Acid Dimethyl Ester; (2-Oxoheptyl)phosphonic Acid Dimethyl Ester; Dimethyl (Hexanoylmethyl)phosphonate; Dimethyl 2-Oxoheptanephosphonate; Dimethyl 2-Oxoheptylphosphate; Dimethyl beta-Oxoheptylphosphonate
    • MDL： MFCD00009514
    • Inchi： 1S/C9H19O4P/c1-4-5-6-7-9(10)8-14(11,12-2)13-3/h4-8H2,1-3H3
    • InChI Key： LQZCYXCHWNQBKX-UHFFFAOYSA-N
    • SMILES： P(CC(CCCCC)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 222.10200
  • Monoisotopic Mass: 222.10209608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.07 g/mL at 25 °C(lit.)
  • Boiling Point: 89°C/0.1mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.444(lit.)
  • PSA: 62.41000
  • LogP: 2.62170

Dimethyl (2-oxoheptyl)phosphonate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S23-S24/25
  • Safety Term：S23;S24/25
  • Risk Phrases：R36/37/38

Dimethyl (2-oxoheptyl)phosphonate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethyl (2-oxoheptyl)phosphonate Pricemore >>

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Dimethyl (2-oxoheptyl)phosphonate Production Method

Dimethyl (2-oxoheptyl)phosphonate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36969-89-8)Dimethyl (2-oxoheptyl)phosphonate
Order Number:A874229
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:42
Price ($):160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:36969-89-8)Dimethyl (2-oxoheptyl)phosphonate
A874229
Purity:99%
Quantity:25g
Price ($):160.0
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